Cas no 2110302-16-2 (1,5,5-trimethylpyrrolidine-3-thiol)

• Product Name: 1,5,5-trimethylpyrrolidine-3-thiol
• CAS No: 2110302-16-2
• MF: C₇H₁₅NS
• MW: 145.26570057869
• CID: 6566804
• PubChem ID: 143260677
• Update Time: 2025-07-23

1,5,5-trimethylpyrrolidine-3-thiol Chemical and Physical Properties

Names and Identifiers

• 1,5,5-trimethylpyrrolidine-3-thiol
• 2110302-16-2
• EN300-1289346

• Inchi： 1S/C7H15NS/c1-7(2)4-6(9)5-8(7)3/h6,9H,4-5H2,1-3H3
• InChI Key： IGUPKYOLFULHPK-UHFFFAOYSA-N
• SMILES： SC1CN(C)C(C)(C)C1

Computed Properties

• Exact Mass: 145.09252066g/mol
• Monoisotopic Mass: 145.09252066g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 4.2Ų

Additional information on 1,5,5-trimethylpyrrolidine-3-thiol

Introduction to 1,5,5-trimethylpyrrolidine-3-thiol (CAS No. 2110302-16-2)

1,5,5-trimethylpyrrolidine-3-thiol, identified by the Chemical Abstracts Service Number (CAS No.) 2110302-16-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and chemical biology. This compound belongs to the pyrrolidine class of heterocyclic molecules, characterized by a five-membered ring containing one nitrogen atom and four carbon atoms. The presence of a thiol (-SH) functional group at the 3-position, combined with three methyl substituents at the 1, 5, and 5-positions, imparts unique chemical and biological properties that make it a valuable intermediate in synthetic chemistry and drug discovery.

The structural features of 1,5,5-trimethylpyrrolidine-3-thiol contribute to its reactivity and potential applications. The thiol group is known for its ability to participate in various chemical reactions, including nucleophilic addition, oxidation-reduction processes, and disulfide bond formation. These properties are particularly relevant in the synthesis of complex molecules such as peptides, proteins, and other biologically active compounds. Additionally, the methyl groups enhance the compound's lipophilicity, which can influence its solubility and permeability across biological membranes.

In recent years, there has been growing interest in 1,5,5-trimethylpyrrolidine-3-thiol due to its potential role in medicinal chemistry. Researchers have explored its utility as a building block for the development of novel therapeutic agents. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The thiol group can be readily modified through various chemical transformations, allowing for the creation of diverse molecular architectures with tailored biological activities.

One of the most compelling aspects of 1,5,5-trimethylpyrrolidine-3-thiol is its application in the synthesis of small-molecule probes for biochemical studies. These probes are essential tools for understanding complex biological pathways and identifying key targets for drug intervention. The compound's ability to undergo selective modifications makes it a versatile scaffold for generating libraries of compounds that can be screened for biological activity. This approach has been particularly useful in the discovery of inhibitors targeting enzyme-catalyzed reactions involving thiol groups.

Recent advancements in computational chemistry have further enhanced the utility of 1,5,5-trimethylpyrrolidine-3-thiol in drug design. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets such as enzymes and receptors. These studies have provided insights into the structural requirements necessary for optimal binding affinity and specificity. By leveraging computational methods alongside experimental validation, researchers can accelerate the development of novel therapeutics based on this scaffold.

The synthesis of 1,5,5-trimethylpyrrolidine-3-thiol represents another area of active research. Chemists have developed efficient synthetic routes that allow for scalable production while maintaining high purity standards. These methods often involve multi-step organic transformations starting from commercially available precursors. The optimization of synthetic protocols is crucial for ensuring that sufficient quantities of the compound are available for both research and commercial applications.

In conclusion,1,5,5-trimethylpyrrolidine-3-thiol (CAS No. 2110302-16-2) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features enable diverse chemical modifications and biological applications. As our understanding of molecular interactions continues to evolve,1,5,5-trimethylpyrrolidine-3-thiol is likely to play an increasingly important role in the discovery and design of new therapeutic agents that address unmet medical needs.